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Compound of Interest

Compound Name: Phenazine

Cat. No.: B1670421 Get Quote

FOR IMMEDIATE REFERENCE: Phenazine and its derivatives require careful handling in a

laboratory setting. All materials contaminated with Phenazine should be treated as hazardous

chemical waste. Under no circumstances should this chemical be disposed of down the drain

or in regular trash receptacles.

This guide is intended for researchers, scientists, and drug development professionals,

providing crucial safety and logistical information for the handling and disposal of Phenazine.

The following procedures are designed to ensure a safe laboratory environment and

compliance with standard safety protocols.

Personal Protective Equipment (PPE) and Hazard
Mitigation
When working with Phenazine, a comprehensive approach to personal protection is essential

to minimize exposure risks. The following personal protective equipment is mandatory.

Recommended Personal Protective Equipment
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Protection Type Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).
To prevent skin contact.

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect eyes from splashes

and airborne particles.

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.
To prevent skin exposure.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

ventilation is inadequate or

when handling large quantities

where dust or aerosols may be

generated.

To protect against the

inhalation of dust or aerosols.

General Hygiene and Safety Practices
Always wash hands thoroughly after handling Phenazine.[1]

Do not eat, drink, or smoke in laboratory areas where Phenazine is handled.[1]

Ensure the work area is well-ventilated, preferably using a chemical fume hood.[1]

Avoid the formation and inhalation of dust and aerosols.[1]

Quantitative Hazard Data
While specific occupational exposure limits (OELs) such as Permissible Exposure Limits

(PELs) from OSHA or Threshold Limit Values (TLVs) from ACGIH have not been established for

Phenazine, it is crucial to handle it with care due to its potential hazards. The following table

summarizes available toxicity data for Phenazine and its derivatives.
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Compound CAS Number Toxicity Data
GHS Classification
(Inferred)

Phenazine 92-82-0
LD50 Intraperitoneal

(Mouse): 400 mg/kg

Acute Toxicity, Oral

(Category 4), Germ

Cell Mutagenicity

(Category 2)[2]

Phenazine

(methosulfate)
299-11-6 Not available

Skin Irritation

(Category 2), Eye

Irritation (Category

2A), Specific target

organ toxicity —

single exposure

(Category 3)

2-Hydroxyphenazine 528-71-2

Related compounds

are harmful if

swallowed and may

cause skin and eye

irritation. Suspected of

causing genetic

defects.

Acute Toxicity, Oral

(Category 4), Skin

Irritation (Category 2),

Eye Irritation

(Category 2A), Germ

Cell Mutagenicity

(Category 2)

Operational Plan: Handling and Storage
Adherence to proper operational procedures is critical for the safe use of Phenazine in a

research environment.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace within a chemical fume hood.

Weighing: When weighing the solid compound, do so on a tared weigh boat or paper within

the fume hood to minimize the risk of dust inhalation.
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Solution Preparation: To prepare a solution, slowly add the solid Phenazine to the solvent in

a suitable container. Stir gently to avoid splashing.

Spill Management: In case of a spill, immediately alert personnel in the area. For minor

spills, use an appropriate absorbent material, and for major spills, follow institutional

emergency procedures. Clean the area with a suitable solvent, collecting all cleanup

materials as hazardous waste.

Storage Requirements
Store Phenazine in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and well-ventilated area.

Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan
The disposal of Phenazine and any contaminated materials must be carried out in strict

accordance with institutional, local, state, and federal regulations.

Step-by-Step Disposal Protocol
Waste Identification and Segregation: All materials that have come into contact with

Phenazine, including unused product, contaminated labware (e.g., pipette tips, gloves,

weigh boats), and spill cleanup materials, must be treated as hazardous waste. This waste

must be segregated from non-hazardous laboratory trash.

Waste Collection and Containment:

Solid waste should be collected in a designated, properly labeled, and sealed container

that is compatible with the chemical.

Liquid waste (solutions containing Phenazine) should be collected in a separate, sealed,

and clearly labeled hazardous waste container.

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "Phenazine," the accumulation start date, and the contact information
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for the responsible researcher or lab supervisor.

Storage of Chemical Waste: Store the sealed hazardous waste container in a designated,

secure area within the laboratory, away from general traffic and incompatible materials.

Arranging for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) department to schedule a pickup for the hazardous waste. Do not attempt to

transport the waste outside of the laboratory.

Decontamination of Labware: Reusable labware should be decontaminated by rinsing with a

suitable solvent (e.g., ethanol or acetone) in a fume hood. The rinsate must be collected and

disposed of as hazardous waste. After the solvent rinse, the labware can be washed with

soap and water.

Experimental Protocols and Visualizations
To provide a practical context for these safety procedures, a detailed protocol for a common

laboratory task is provided below, along with diagrams to visualize the workflow and logical

relationships.

Experimental Protocol: Preparation of a 10 mM
Phenazine Stock Solution in DMSO
Materials:

Phenazine (solid)

Dimethyl sulfoxide (DMSO)

Analytical balance

Weigh boat

Spatula

Volumetric flask (appropriate size)

Pipettes
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Vortex mixer or magnetic stirrer

Procedure:

Calculate the required mass of Phenazine:

The molecular weight of Phenazine (C₁₂H₈N₂) is 180.21 g/mol .

To prepare a 10 mM (0.010 mol/L) solution, you will need 1.8021 mg of Phenazine per mL

of DMSO.

For example, to prepare 10 mL of a 10 mM solution, you will need 18.021 mg of

Phenazine.

Wear appropriate PPE as detailed in the table above.

Perform all work in a chemical fume hood.

Weigh the Phenazine:

Place a weigh boat on the analytical balance and tare it.

Carefully add the calculated amount of solid Phenazine to the weigh boat using a clean

spatula.

Dissolve the Phenazine:

Transfer the weighed Phenazine to the volumetric flask.

Add a small amount of DMSO to the weigh boat to rinse any remaining powder and

transfer it to the flask.

Add DMSO to the flask to approximately half of the final desired volume.

Gently swirl the flask or use a vortex mixer or magnetic stirrer until the Phenazine is

completely dissolved.

Bring to Final Volume:
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Carefully add DMSO to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Mix Thoroughly:

Cap the flask and invert it several times to ensure the solution is homogeneous.

Label and Store:

Transfer the solution to a properly labeled storage vial. The label should include the

chemical name (Phenazine), concentration (10 mM in DMSO), date of preparation, and

your initials.

Store the solution according to the storage requirements mentioned above.
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Safe Handling Workflow for Phenazine
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Caption: A stepwise workflow for the safe handling of Phenazine.
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Phenazine Waste Disposal Plan

Segregation
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Caption: A logical relationship diagram for the disposal of Phenazine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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